Cas no 1513597-56-2 (Cyclohexanol, 1-(2-aminoethyl)-4-ethyl-)

• Product Name: Cyclohexanol, 1-(2-aminoethyl)-4-ethyl-
• CAS No: 1513597-56-2
• MF: C₁₀H₂₁NO
• MW: 171.279843091965
• CID: 5264338
• Update Time: 2025-06-08

Cyclohexanol, 1-(2-aminoethyl)-4-ethyl- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanol, 1-(2-aminoethyl)-4-ethyl-
• 1-(2-Aminoethyl)-4-ethylcyclohexan-1-ol

• Inchi： 1S/C10H21NO/c1-2-9-3-5-10(12,6-4-9)7-8-11/h9,12H,2-8,11H2,1H3
• InChI Key： FINNTFQCWFMIKH-UHFFFAOYSA-N
• SMILES： C1(CCN)(O)CCC(CC)CC1

Additional information on Cyclohexanol, 1-(2-aminoethyl)-4-ethyl-

Comprehensive Overview of Cyclohexanol, 1-(2-aminoethyl)-4-ethyl- (CAS No. 1513597-56-2)

Cyclohexanol, 1-(2-aminoethyl)-4-ethyl- (CAS No. 1513597-56-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, often referred to by its systematic name, features a cyclohexanol backbone substituted with an ethyl group and an aminoethyl moiety. Its molecular formula and structural characteristics make it a valuable intermediate in the synthesis of more complex molecules, particularly in drug discovery and material science applications.

In recent years, the demand for Cyclohexanol, 1-(2-aminoethyl)-4-ethyl- has surged, driven by its potential applications in the development of novel therapeutics. Researchers are particularly interested in its role as a building block for bioactive molecules, which are critical in targeting neurological and metabolic disorders. The compound's aminoethyl group provides a reactive site for further functionalization, enabling the creation of derivatives with enhanced pharmacological properties. This aligns with the growing trend of precision medicine, where tailored molecular designs are essential for effective treatment strategies.

From an industrial perspective, Cyclohexanol, 1-(2-aminoethyl)-4-ethyl- is also explored for its utility in green chemistry initiatives. Its synthesis can be optimized to minimize environmental impact, addressing the global push for sustainable chemical processes. This resonates with the increasing consumer and regulatory focus on eco-friendly alternatives in the chemical sector. Companies are investing in scalable production methods that reduce waste and energy consumption, positioning this compound as a candidate for green synthesis pathways.

The compound's physicochemical properties, such as solubility and stability, are frequently studied to ensure compatibility with various formulation techniques. For instance, its potential use in drug delivery systems has been a hot topic in pharmaceutical forums. Questions like "How does Cyclohexanol, 1-(2-aminoethyl)-4-ethyl- enhance drug bioavailability?" or "What are the optimal conditions for its storage?" are commonly searched by professionals seeking to leverage its benefits. These inquiries highlight the need for detailed technical data, which is now more accessible through advanced analytical databases.

Another area of interest is the compound's role in polymer chemistry. Its structural features allow it to act as a monomer or cross-linking agent, contributing to the development of high-performance materials. This is particularly relevant in industries such as automotive and aerospace, where lightweight and durable materials are in high demand. The integration of Cyclohexanol, 1-(2-aminoethyl)-4-ethyl- into polymeric matrices could lead to innovations in material strength and flexibility, addressing key challenges in these sectors.

In summary, Cyclohexanol, 1-(2-aminoethyl)-4-ethyl- (CAS No. 1513597-56-2) is a versatile compound with broad applications in pharmaceuticals, green chemistry, and material science. Its unique structure and reactivity make it a focal point for ongoing research, particularly in the context of sustainable development and advanced therapeutics. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in shaping future innovations across multiple industries.